Cas no 53253-07-9 (2-Cyclopenten-1-one, 3-pentyl-)

2-Cyclopenten-1-one, 3-pentyl- structure
53253-07-9 structure
Product Name:2-Cyclopenten-1-one, 3-pentyl-
CAS No:53253-07-9
MF:C10H16O
MW:152.233443260193
CID:357697
PubChem ID:12596933
Update Time:2025-04-19

2-Cyclopenten-1-one, 3-pentyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopenten-1-one, 3-pentyl-
    • 3-pentylcyclopent-2-en-1-one
    • 53253-07-9
    • DTXSID40503863
    • AKOS014507964
    • SCHEMBL1021982
    • Inchi: 1S/C10H16O/c1-2-3-4-5-9-6-7-10(11)8-9/h8H,2-7H2,1H3
    • InChI Key: XUMYZVPKJLICNW-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC1)CCCCC

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-Cyclopenten-1-one, 3-pentyl- Related Literature

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